(3Z)-4-Hydroxy-5-methylidene-3-tetradecylideneoxolan-2-one

• CAS No.: 56522-15-7
• Product Name: (3Z)-4-Hydroxy-5-methylidene-3-tetradecylideneoxolan-2-one
• Molecular Formula: C19H32O3
• Molecular Weight: 308.5 g/mol
• IUPAC Name: (3Z)-4-hydroxy-5-methylidene-3-tetradecylideneoxolan-2-one
• Standard InChI: InChI=1S/C19H32O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-17-18(20)16(2)22-19(17)21/h15,18,20H,2-14H2,1H3/b17-15-
• Standard InChIKey: FCLYKYQBTSMTJB-RZPKCTKSSA-N
• Isomeric SMILES: CCCCCCCCCCCCC/C=C\1/[C@@H](C(=C)OC1=O)O
• SMILES: CCCCCCCCCCCCCC=C1C(C(=C)OC1=O)O
• Canonical SMILES: CCCCCCCCCCCCCC=C1C(C(=C)OC1=O)O
• Description: Obtusilactone a, also known as borbonol, belongs to the class of organic compounds known as tetrahydrofurans. These are heterocyclic compounds containing a saturated, aliphatic, five-membered ring where a carbon is replaced by an oxygen. Obtusilactone a is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, obtusilactone a is primarily located in the membrane (predicted from logP). Outside of the human body, obtusilactone a can be found in herbs and spices. This makes obtusilactone a a potential biomarker for the consumption of this food product.
• Synonyms: OA; (3Z,4S)-4-Hydroxy-5-methylidene-3-tetradecylideneoxolan-2-one
• PubChem Compound: 10448019
• Last Modified: Nov 11 2021